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Introduction

Lithium peroxide (LizO2) is a compound of significant interest due to its high theoretical specific
capacity, making it a key material in the development of high-energy-density lithium-oxygen (Li-
O32) batteries. The controlled synthesis of Li2O2 with specific particle sizes and purity is crucial
for optimizing the electrochemical performance of these batteries. One effective method for
synthesizing Li20z is through the use of a lithium hydroperoxide (LIOOH) intermediate. This
process involves the reaction of lithium hydroxide (LIOH) with hydrogen peroxide (H202),
followed by the controlled conversion of the LIOOH intermediate to Li2O2. This document
provides detailed application notes and experimental protocols for the controlled synthesis of
lithium peroxide via this pathway.

Reaction Pathway and Mechanism

The synthesis of lithium peroxide from lithium hydroxide and hydrogen peroxide proceeds
through a two-step mechanism involving the formation of a lithium hydroperoxide
intermediate. The overall chemical transformation can be summarized as follows:

o Formation of Lithium Hydroperoxide (LIOOH): Lithium hydroxide reacts with hydrogen
peroxide to form lithium hydroperoxide and water. LIOH + H202 — LIOOH + H20[1]
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e Conversion to Lithium Peroxide (Li2O2): The LIOOH intermediate then undergoes
dehydration or disproportionation to yield lithium peroxide. This step is often facilitated by
heating. 2LIOOH - Li202 + H202[1]

In aqueous solutions, hydrated intermediates such as lithium peroxide monoperoxohydrate
trinydrate (LizO2-H202-3H20) may also form.[1] The subsequent dehydration of this
intermediate is a critical step to obtain the anhydrous Li2O2 salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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